![molecular formula C19H15F4NO3 B2659711 2-(2-Fluorophenoxy)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-YN-1-YL}acetamide CAS No. 1421450-59-0](/img/structure/B2659711.png)
2-(2-Fluorophenoxy)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-YN-1-YL}acetamide
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Description
2-(2-Fluorophenoxy)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-YN-1-YL}acetamide is a useful research compound. Its molecular formula is C19H15F4NO3 and its molecular weight is 381.327. The purity is usually 95%.
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Scientific Research Applications
Photoreactions in Solvents
Studies have shown that compounds like flutamide, which shares a similar structure to the one , undergo different photoreactions depending on the solvent, revealing insights into their stability and reactivity under various conditions (Watanabe, Fukuyoshi, & Oda, 2015). This research could inform the design of new compounds with improved stability for medical or industrial applications.
Synthesis of Novel Compounds
Research into synthesizing novel compounds using fluorophenoxy and acetamide groups, similar to the compound , has been conducted. These studies contribute to the development of new chemicals with potential applications in material science, medicine, and agriculture (Yang Man-li, 2008).
Herbicidal Activity
Derivatives of fluorophenoxy compounds have been designed and synthesized for potential use as herbicides. The research on these compounds shows promising herbicidal activities against various weeds, indicating the potential agricultural applications of such chemicals (Daoxin Wu et al., 2011).
Properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F4NO3/c20-16-8-1-2-9-17(16)27-13-18(25)24-10-3-4-11-26-15-7-5-6-14(12-15)19(21,22)23/h1-2,5-9,12H,10-11,13H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQNANCDVFCXTIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NCC#CCOC2=CC=CC(=C2)C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F4NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.